Cas no 29786-41-2 (1-(4-methylphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-methylphenyl)cyclobutane-1-carbonitrile
• CAS No: 29786-41-2
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD11036718
• CID: 1440240
• PubChem ID: 43345641
• Update Time: 2025-04-20

1-(4-methylphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 1-(4-methylphenyl)-
• 1-(4-methylphenyl)cyclobutane-1-carbonitrile
• DTXSID00655897
• AC5831
• EN300-1867500
• 1-(4-Methylphenyl)cyclobutanecarbonitrile
• SY225616
• A924867
• 1-[(4-methylphenyl)amino]cyclobutanecarbonitrile
• 29786-41-2
• MFCD11036718
• AKOS009375017
• SCHEMBL625524
• 1-(P-tolyl)cyclobutane-1-carbonitrile
• 1-(p-Tolyl)cyclobutanecarbonitrile
• CS-0450682

• MDL： MFCD11036718
• Inchi： 1S/C12H13N/c1-10-3-5-11(6-4-10)12(9-13)7-2-8-12/h3-6H,2,7-8H2,1H3
• InChI Key： DXJLBWWXUBESNJ-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC(C)=CC=2)CCC1

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes